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Compound of Interest

Compound Name: AP14145

Cat. No.: B14907752

Essential Safety and Handling Guide for
AP14145

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and
disposal instructions for the handling of AP14145. Adherence to these procedures is critical for
ensuring a safe laboratory environment and the integrity of your research.

Personal Protective Equipment (PPE)

While AP14145 is not classified as a hazardous substance, standard laboratory best practices
for handling chemical compounds should be strictly followed.[1] The following Personal
Protective Equipment (PPE) is mandatory when handling AP14145 to minimize exposure and
ensure personal safety.
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Specifications and

PPE Category Item .
Rationale
Essential to protect eyes from
Safety Glasses with Side any airborne powder or

Eye Protection i .
Shields or Goggles splashes of solutions

containing AP14145.

Standard laboratory gloves

provide sufficient protection
Hand Protection Nitrile Gloves against incidental contact.

Change gloves immediately if

they become contaminated.

A standard lab coat should be
] worn to protect skin and
Body Protection Laboratory Coat ]
personal clothing from

potential contamination.

As AP14145 is a solid,
respiratory protection is not
typically necessary. However, if
there is a risk of generating
Respiratory Protection Not generally required dust or aerosols, work should
be conducted in a fume hood
or a certified biological safety
cabinet to ensure adequate

ventilation.[1]

Operational Plans: Safe Handling and Storage

Proper handling and storage are crucial for maintaining the quality and stability of AP14145, as
well as for laboratory safety.

Handling Procedures:

» Avoid Inhalation, and Contact with Eyes and Skin: Always handle AP14145 in a well-
ventilated area.[1]
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e Use in Designated Areas: Conduct all work with AP14145 in a chemical fume hood or other
designated containment area to minimize the risk of exposure.

e Prevent Dust Formation: Handle the solid compound carefully to avoid generating dust.[1]

e First Aid Measures:

[¢]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, holding the eyelids open. Seek prompt medical attention.[1]

o Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly
with large amounts of water.[1] A safety shower should be readily accessible.

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory
support.[1]

o Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate
medical attention.[1]

Storage of AP14145:
Storage . .
Form Duration Additional Notes
Temperature
Store in a sealed
Solid -20°C container, away from
moisture.[2]
Store in a sealed
In Solvent -80°C 6 months container, away from
moisture.[2]
Store in a sealed
-20°C 1 month container, away from

moisture.[2]

Disposal Plan
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As AP14145 is classified as a non-hazardous solid chemical waste, the following disposal
procedures should be followed in accordance with standard laboratory and institutional
guidelines.

Step-by-Step Disposal Guide:
e Solid Waste:
o Collect waste AP14145 solid in a clearly labeled, sealed, and non-leaking container.

o The label should clearly identify the contents as "AP14145" and be marked as "non-
hazardous for disposal".

o Dispose of the container through your institution's chemical waste disposal program. Do
not mix with solvent waste.

e Contaminated Materials:

o Disposable items such as gloves, weighing paper, and pipette tips that have come into
contact with AP14145 should be placed in a designated, sealed waste bag.

o This bag should be disposed of as solid chemical waste through your institution's waste
management service.

o Empty Containers:
o Once empty, rinse the original container with a suitable solvent (e.g., ethanol or DMSO).
o The rinsate should be collected and disposed of as chemical waste.

o After rinsing, the container can typically be disposed of as regular lab glass or plastic
waste, provided all labels are defaced.

Experimental Protocols

AP14145 is a negative allosteric modulator of KCa2 (SK) channels.[3][4] The following are
summaries of key experimental protocols from published studies.
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Patch-Clamp Recordings for KCa2 Channel Inhibition

This protocol, adapted from Simo-Vicens et al., 2017, is used to investigate the inhibitory effect
of AP14145 on heterologously expressed KCa2 channels.[3]

Cell Culture and Transfection:

o HEK?293 cells are cultured in a suitable medium (e.g., DMEM) supplemented with fetal
bovine serum and penicillin-streptomycin.

o Cells are transiently transfected with the cDNA encoding the desired KCa2 channel subtype
using a suitable transfection reagent.

Electrophysiological Recordings:

Whole-cell patch-clamp recordings are performed at room temperature.

o The extracellular solution contains (in mM): 145 NacCl, 4 KCI, 2 CaCl2, 1 MgCI2, 10 HEPES,
and 10 glucose, adjusted to pH 7.4.

e The intracellular (pipette) solution contains (in mM): 150 KCI, 5 EGTA, 1.6 CaCl2, 2 MgClI2, 5
HEPES, and 2 Na2ATP, adjusted to pH 7.2. The free Ca2+ concentration is calculated and
adjusted to the desired level.

o AP14145 is dissolved in a suitable solvent (e.g., DMSO) and then diluted in the extracellular
solution to the final desired concentrations.

Data Analysis:

o The inhibitory effect of AP14145 is quantified by measuring the reduction in the KCa2
channel current at a specific membrane potential.

e The IC50 value is determined by fitting the concentration-response data to a Hill equation.

In Vivo Assessment of Atrial Effective Refractory Period
(AERP) in a Porcine Model
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This protocol is a summary of the methods used by Diness et al., 2017, to evaluate the
antiarrhythmic effects of AP14145 in pigs.[1]

Animal Model:
e Domestic pigs are used for the study.
« Atrial fibrillation (AF) can be induced by atrial tachypacing.

Electrophysiological Measurements:

Animals are anesthetized and instrumented for epicardial recording and stimulation.

e The atrial effective refractory period (AERP) is measured by delivering programmed
electrical stimulation to the atria. A train of stimuli is followed by a premature extrastimulus.
The AERP is the longest coupling interval that fails to elicit a response.

e AP14145 is administered intravenously as a bolus or continuous infusion.

o AERP is measured before and after the administration of AP14145 to assess its effect on
atrial refractoriness.

Data Analysis:

e The change in AERP following AP14145 administration is calculated and compared to
baseline values.

 Statistical analysis is performed to determine the significance of the observed effects.

Visualizations
AP14145 Experimental Workflow
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Caption: Workflow for in vitro and in vivo evaluation of AP14145.

KCa2 Channel Signaling Pathway and AP14145
Inhibition
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Caption: AP14145 as a negative allosteric modulator of the KCa2 channel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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